
Laboratory-Scale Preparation of Anhydrous
Aluminum Chloride from the Hexahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum chloride hexahydrate

Cat. No.: B213189 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the laboratory-scale preparation of anhydrous

aluminum chloride (AlCl₃) from its hydrated form, aluminum chloride hexahydrate
(AlCl₃·6H₂O). Direct heating of the hexahydrate is ineffective as it leads to the formation of

aluminum hydroxide and aluminum oxide. The most reliable and widely cited laboratory method

involves the dehydration of the hexahydrate using thionyl chloride (SOCl₂). This method is

effective because the byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride

(HCl), are gaseous and can be easily removed, driving the reaction to completion. Alternative

methods are also discussed, though they present greater challenges in achieving a truly

anhydrous product in a standard laboratory setting.

Introduction
Anhydrous aluminum chloride is a potent Lewis acid and an essential reagent in a multitude of

organic syntheses, most notably in Friedel-Crafts alkylations and acylations. Its high reactivity

stems from its electron-deficient nature, which is compromised by the presence of water.

Commercially available aluminum chloride is often in the hexahydrate form ([Al(H₂O)₆]Cl₃),

which is not suitable for applications requiring anhydrous conditions. The strong coordination of
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water molecules to the aluminum ion makes simple thermal dehydration ineffective, as it results

in the evolution of HCl and the formation of aluminum hydroxide or oxide.[1][2]

The reaction with thionyl chloride provides a robust solution to this problem. Thionyl chloride

reacts with the coordinated water molecules to produce gaseous sulfur dioxide and hydrogen

chloride, which are readily removed from the reaction mixture, yielding the desired anhydrous

aluminum chloride.[2]

Comparative Data of Preparation Methods
The following table summarizes the different laboratory-scale methods for the preparation of

anhydrous aluminum chloride from its hexahydrate. The thionyl chloride method is the most

well-established and reliable for achieving a high-purity anhydrous product.
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Experimental Protocols
Primary Method: Dehydration using Thionyl Chloride
This protocol is based on the established reaction between metal hydrates and thionyl chloride.

3.1.1. Materials and Equipment

Aluminum chloride hexahydrate (AlCl₃·6H₂O)

Thionyl chloride (SOCl₂), excess (a molar ratio of SOCl₂ to AlCl₃·6H₂O greater than 6:1 is

recommended to drive the reaction and to serve as a solvent)

Round-bottom flask

Reflux condenser

Heating mantle

Gas outlet with a trap for acidic gases (e.g., a bubbler with a sodium hydroxide solution)

Filtration apparatus (e.g., Schlenk filter or a sintered glass funnel under an inert atmosphere)

Distillation or sublimation apparatus

Schlenk line or glove box for handling anhydrous materials
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3.1.2. Procedure

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a

reflux condenser. The top of the condenser should be connected to a gas outlet leading to an

acid gas trap. All glassware must be thoroughly dried before use.

Charging the Flask: Place finely ground aluminum chloride hexahydrate into the round-

bottom flask.

Addition of Thionyl Chloride: Carefully add an excess of thionyl chloride to the flask. The

reaction is exothermic and will produce large volumes of HCl and SO₂ gas. The addition

should be done slowly and cautiously.

Reaction: Gently heat the mixture to a slow reflux. The temperature should be maintained

below the boiling point of thionyl chloride (76°C). The reaction progress can be monitored by

the cessation of gas evolution. The reaction is typically refluxed for several hours to ensure

completion.

Isolation of Crude Product: After the reaction is complete, cool the mixture to room

temperature. The excess thionyl chloride can be removed by distillation under reduced

pressure. The remaining solid is the crude anhydrous aluminum chloride.

Purification: The crude anhydrous aluminum chloride can be purified by sublimation under

vacuum. This is a critical step to remove any non-volatile impurities. The sublimation is

typically carried out at temperatures around 180°C.

Handling and Storage: The purified anhydrous aluminum chloride is extremely hygroscopic

and should be handled and stored under a dry, inert atmosphere (e.g., in a glove box or a

sealed Schlenk flask).

3.1.3. Safety Precautions

This procedure must be carried out in a well-ventilated fume hood.

Thionyl chloride is highly corrosive and toxic. It reacts violently with water. Wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b213189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The gaseous byproducts (HCl and SO₂) are corrosive and toxic. Ensure the gas trap is

functioning correctly.

Visualizations
Chemical Transformation Pathway
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Caption: Reaction pathway for the synthesis of anhydrous AlCl₃.

Experimental Workflow
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Experimental Workflow for Anhydrous AlCl₃ Preparation
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Caption: Step-by-step workflow for the thionyl chloride method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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